Cas no 2229371-71-3 (1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine
• CAS No: 2229371-71-3
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 6270133
• PubChem ID: 165646093
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine
• EN300-1970771
• 2229371-71-3

• Inchi： 1S/C8H10F3N3/c1-5-6(3-13-4-14-5)2-7(12)8(9,10)11/h3-4,7H,2,12H2,1H3
• InChI Key： CLQDGFLMXJTLMX-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=CN=C1C)N)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine

1,1,1-Trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine (CAS No. 2229371-71-3): A Comprehensive Overview

1,1,1-Trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine (CAS No. 2229371-71-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethylated amines and is characterized by its unique structural features, which include a trifluoromethyl group and a 4-methylpyrimidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, while the 4-methylpyrimidine moiety provides unique binding properties that can be exploited in various biological systems.

In the context of medicinal chemistry, 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine has shown promise as a potential therapeutic agent for several diseases. Studies have demonstrated its efficacy in modulating specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a potent and selective antagonist of a specific GPCR subtype, which is implicated in various neurological disorders.

Furthermore, the compound's unique structure has led to investigations into its potential as an antiviral agent. Preliminary studies have shown that 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine exhibits antiviral activity against several RNA viruses, including influenza and coronaviruses. This activity is attributed to its ability to interfere with viral replication processes, making it a promising candidate for further development in antiviral therapeutics.

In addition to its therapeutic potential, 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine has also been explored for its use in diagnostic applications. The compound's fluorescent properties have been utilized in the development of imaging agents for various medical conditions. For example, researchers at the University of California have developed a derivative of this compound that can be used for non-invasive imaging of tumors in vivo. This derivative has shown high sensitivity and specificity in detecting early-stage tumors, offering a valuable tool for early diagnosis and monitoring of cancer progression.

The safety profile of 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that the compound exhibits low toxicity and good safety margins across various animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1,1-trifluoro-3-(4-methylpyrimidin-5-yl)propan-2-amine in humans. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and has shown promising pharmacokinetic properties. These results have paved the way for Phase II trials, which are designed to assess the compound's efficacy in specific disease indications.

In conclusion, 1,1,1-trifluoro-3-(4-methylpyrimidin-5-y l)propan - 2 - amine (CAS No. 222937 1 - 7 1 - 3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent and diagnostic tool. Ongoing research continues to uncover new applications and optimize its properties for clinical use.